Cas no 2171594-79-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid)
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid
- EN300-1492027
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid
- 2171594-79-7
-
- Inchi: 1S/C25H28N2O6/c1-2-11-25(32)14-27(15-25)23(30)21(12-22(28)29)26-24(31)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21,32H,2,11-15H2,1H3,(H,26,31)(H,28,29)
- InChI Key: QRUVVNKVUIZPQN-UHFFFAOYSA-N
- SMILES: OC1(CCC)CN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 714
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 116Ų
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1492027-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid |
2171594-79-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1492027-50mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid |
2171594-79-7 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1492027-100mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid |
2171594-79-7 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1492027-250mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid |
2171594-79-7 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1492027-500mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid |
2171594-79-7 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1492027-1000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid |
2171594-79-7 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1492027-2500mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid |
2171594-79-7 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1492027-5000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid |
2171594-79-7 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1492027-10000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid |
2171594-79-7 | 10000mg |
$14487.0 | 2023-09-28 |
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid
Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid (CAS: 2171594-79-7)
The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid (CAS: 2171594-79-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and fluorenylmethyloxycarbonyl (Fmoc) moieties, has shown promising potential in drug discovery and development, particularly in the design of novel peptide-based therapeutics and prodrugs. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its potential applications in targeting specific disease pathways.
One of the key areas of research involves the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a high-yield, scalable synthesis method that employs solid-phase peptide synthesis (SPPS) techniques. The Fmoc-protected amino acid derivative was successfully incorporated into peptide sequences, demonstrating its utility as a building block for complex biomolecules. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.
In addition to its synthetic utility, the biological activity of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid has been investigated in the context of enzyme inhibition. Preliminary in vitro assays revealed its ability to modulate the activity of certain proteases and kinases, suggesting potential applications in oncology and inflammatory diseases. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited selective inhibition of matrix metalloproteinases (MMPs), which are implicated in tumor metastasis and tissue remodeling.
Furthermore, the compound's pharmacokinetic properties have been explored in preclinical models. Research conducted by a team at the University of Cambridge (2024) demonstrated that the molecule exhibits favorable bioavailability and tissue distribution profiles when administered orally or intravenously. These findings are critical for its development as a therapeutic agent, as they address potential challenges related to drug delivery and metabolism.
Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing studies are focused on structure-activity relationship (SAR) analyses to identify key functional groups responsible for its biological effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid (CAS: 2171594-79-7) represents a promising scaffold for drug development, with recent research underscoring its synthetic versatility and biological relevance. Continued investigation into its pharmacological properties and therapeutic potential is likely to yield significant contributions to the field of chemical biology and medicine.
2171594-79-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxy-3-propylazetidin-1-yl)-4-oxobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)